2-chloro-N-((3-(3,4-dichlorophenyl)-2-oxooxazolidin-5-yl)methyl)benzenesulfonamide

• IUPAC Name: 2-chloro-N-[[3-(3,4-dichlorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C16H13Cl3N2O4S/c17-12-6-5-10(7-14(12)19)21-9-11(25-16(21)22)8-20-26(23,24)15-4-2-1-3-13(15)18/h1-7,11,20H,8-9H2
• InChI Key: HMMCFUASOCCHES-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=O)N1C2=CC(=C(C=C2)Cl)Cl)CNS(=O)(=O)C3=CC=CC=C3Cl
• Molecular Formula: C16H13Cl3N2O4S
• Molecular Weight: 435.7 g/mol
• CAS No.: 954652-48-3

Description

2-chloro-N-((3-(3,4-dichlorophenyl)-2-oxooxazolidin-5-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H13Cl3N2O4S and its molecular weight is 435.7. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A significant application of compounds related to 2-chloro-N-((3-(3,4-dichlorophenyl)-2-oxooxazolidin-5-yl)methyl)benzenesulfonamide is in anticancer research. Several studies have synthesized and evaluated various benzenesulfonamide derivatives for their anticancer properties. For instance, Karakuş et al. (2018) synthesized benzenesulfonamide derivatives and evaluated them against human colorectal carcinoma and human cervix carcinoma cell lines, finding marked anticancer activity in certain compounds (Karakuş et al., 2018). Similar studies by Sławiński et al. (2006, 2012, 2020), Brożewicz et al. (2012), and others have also reported the synthesis of benzenesulfonamide derivatives with promising antitumor activities against various cancer cell lines (Sławiński et al., 2006), (Brożewicz et al., 2012), (Sławiński et al., 2020).

Photodynamic Therapy for Cancer Treatment

Pişkin et al. (2020) synthesized and characterized new benzenesulfonamide derivatives for use in photodynamic therapy, a method for treating cancer. They reported that these compounds have potential as Type II photosensitizers due to their high singlet oxygen quantum yield and appropriate photodegradation quantum yield, indicating a significant role in cancer treatment (Pişkin et al., 2020).

Antimicrobial Activity

Research has also explored the antimicrobial potential of benzenesulfonamide derivatives. Sławiński et al. (2013) synthesized novel derivatives and evaluated their antibacterial activity, finding that some compounds exhibited promising activity against various strains of Gram-positive bacteria (Sławiński et al., 2013).

Anti-HIV Activity

In the realm of antiviral research, certain benzenesulfonamide derivatives have been synthesized and tested for their anti-HIV activity. For instance, Pomarnacka (2007) described the synthesis of such derivatives, with one compound showing notable in vitro anti-HIV potency (Pomarnacka, 2007).